2-Chloro-4-(4-cyclohexylphenyl)-6-phenyl-1,3,5-triazine

Specification

• Molecular Formula: C21H20ClN3
• Molecular Weight: 349.9 g/mol
• IUPAC Name: 2-chloro-4-(4-cyclohexylphenyl)-6-phenyl-1,3,5-triazine
• Standard InChI: InChI=1S/C21H20ClN3/c22-21-24-19(17-9-5-2-6-10-17)23-20(25-21)18-13-11-16(12-14-18)15-7-3-1-4-8-15/h2,5-6,9-15H,1,3-4,7-8H2
• Standard InChI Key: UOJYZILTKSZJCY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C3=NC(=NC(=N3)C4=CC=CC=C4)Cl

Introduction

2-Chloro-4-(4-cyclohexylphenyl)-6-phenyl-1,3,5-triazine is a complex organic compound belonging to the triazine family. This compound is characterized by its unique structure, which includes a triazine ring substituted with a chloro group, a cyclohexylphenyl group, and a phenyl group. The presence of these substituents confers specific chemical and physical properties to the compound, making it potentially useful in various applications.

Synthesis and Applications

The synthesis of 2-Chloro-4-(4-cyclohexylphenyl)-6-phenyl-1,3,5-triazine typically involves multi-step organic reactions, including nucleophilic substitution and condensation reactions. The specific conditions and reagents used can vary depending on the desired yield and purity.

Safety and Handling

Handling 2-Chloro-4-(4-cyclohexylphenyl)-6-phenyl-1,3,5-triazine requires caution due to its potential chemical reactivity. It is advisable to use protective equipment, such as gloves and goggles, and to work in a well-ventilated area. The compound's high lipophilicity suggests it may not be highly soluble in water, which could affect its environmental fate and bioavailability.